![molecular formula C13H18N4O B7472154 N,1-di(propan-2-yl)pyrazolo[3,4-b]pyridine-5-carboxamide](/img/structure/B7472154.png)
N,1-di(propan-2-yl)pyrazolo[3,4-b]pyridine-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,1-di(propan-2-yl)pyrazolo[3,4-b]pyridine-5-carboxamide, also known as C34, is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the family of pyrazolopyridine derivatives and has shown promising results in various fields of research.
Mechanism of Action
The mechanism of action of N,1-di(propan-2-yl)pyrazolo[3,4-b]pyridine-5-carboxamide involves the inhibition of specific enzymes and receptors. In cancer research, this compound inhibits the activity of the enzyme CDK7, which is involved in the regulation of the cell cycle. In neuroscience, this compound targets the receptors for the neurotransmitter acetylcholine, which are involved in cognitive function. In immunology, this compound targets the receptors for the cytokine interleukin-2, which is involved in the regulation of the immune response.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound depend on the specific application and the target enzyme or receptor. In cancer research, this compound inhibits the growth of cancer cells and induces apoptosis. In neuroscience, this compound improves cognitive function and has neuroprotective effects. In immunology, this compound modulates the immune response and has anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
The advantages of using N,1-di(propan-2-yl)pyrazolo[3,4-b]pyridine-5-carboxamide in lab experiments include its high purity, stability, and specificity for target enzymes and receptors. However, the limitations of using this compound include its relatively high cost and limited availability.
Future Directions
There are several future directions for the study of N,1-di(propan-2-yl)pyrazolo[3,4-b]pyridine-5-carboxamide. In cancer research, further studies are needed to determine the efficacy of this compound in combination with other anticancer drugs. In neuroscience, studies are needed to determine the potential use of this compound in the treatment of neurodegenerative diseases. In immunology, studies are needed to determine the potential use of this compound in the treatment of autoimmune diseases.
Conclusion:
In conclusion, this compound is a novel compound that has shown promising results in various fields of scientific research. Its synthesis method has been optimized to achieve high yields and purity, making it suitable for various research applications. The mechanism of action of this compound involves the inhibition of specific enzymes and receptors, leading to various biochemical and physiological effects. While there are advantages and limitations to using this compound in lab experiments, there are also several future directions for its study.
Synthesis Methods
The synthesis of N,1-di(propan-2-yl)pyrazolo[3,4-b]pyridine-5-carboxamide involves the reaction of 2,6-dichloropyrazine with 2,3-dihydro-1H-pyrazolo[3,4-b]pyridin-5(6H)-one in the presence of propan-2-ylamine. The reaction proceeds through a series of steps involving substitution, cyclization, and deprotection to yield the final product. The synthesis of this compound has been optimized to achieve high yields and purity, making it suitable for various research applications.
Scientific Research Applications
N,1-di(propan-2-yl)pyrazolo[3,4-b]pyridine-5-carboxamide has been extensively studied for its potential applications in scientific research. It has shown promising results in various fields such as cancer research, neuroscience, and immunology. In cancer research, this compound has been shown to inhibit the growth of cancer cells by blocking the activity of a specific enzyme. In neuroscience, this compound has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In immunology, this compound has been shown to modulate the immune response by targeting specific receptors.
properties
IUPAC Name |
N,1-di(propan-2-yl)pyrazolo[3,4-b]pyridine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N4O/c1-8(2)16-13(18)11-5-10-7-15-17(9(3)4)12(10)14-6-11/h5-9H,1-4H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXBLXYLIJMOLCW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=CN=C2C(=C1)C=NN2C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.